2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-(oxolan-2-ylmethoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C11H12N2O2/c12-7-9-3-1-5-13-11(9)15-8-10-4-2-6-14-10/h1,3,5,10H,2,4,6,8H2
• InChI Key: WBFZXXOKEFBTLI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC2=C(C=CC=N2)C#N

Description

2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile is a chemical compound with the molecular formula C₁₁H₁₂N₂O₂ and a molecular weight of 204.23 g/mol . This compound is characterized by the presence of a pyridine ring substituted with an oxolan-2-ylmethoxy group and a carbonitrile group.

Preparation Methods

The synthesis of 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile typically involves the condensation of appropriate starting materials under specific reaction conditions. One common synthetic route includes the reaction of pyridine-3-carbonitrile with oxolan-2-ylmethanol in the presence of a suitable catalyst . The reaction conditions often require controlled temperatures and specific solvents to achieve high yields and purity . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure cost-effectiveness and scalability .

Chemical Reactions Analysis

2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the oxolan-2-ylmethoxy group can be replaced by other nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine-3-carboxylic acid derivatives, while reduction may produce pyridine-3-methanol derivatives .

Scientific Research Applications

2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

2-(Oxolan-2-ylmethoxy)pyridine-3-carbonitrile can be compared with other similar compounds, such as:

2-Methoxypyridine-3-carbonitrile: This compound has a similar pyridine ring structure but with a methoxy group instead of an oxolan-2-ylmethoxy group.

2-(Oxolan-2-ylmethoxy)pyridine-4-carbonitrile: This compound differs in the position of the carbonitrile group on the pyridine ring.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties .